Cas no 136819-96-0 (1-[(prop-2-en-1-yloxy)methyl]pyrimidine-2,4(1H,3H)-dione)

• Product Name: 1-[(prop-2-en-1-yloxy)methyl]pyrimidine-2,4(1H,3H)-dione
• CAS No: 136819-96-0
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 1241469
• PubChem ID: 376599
• Update Time: 2025-04-20

1-[(prop-2-en-1-yloxy)methyl]pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 1-[(prop-2-en-1-yloxy)methyl]pyrimidine-2,4(1H,3H)-dione
• 1-((Allyloxy)methyl)-2,4(1H,3H)-pyrimidinedione
• 1-(prop-2-enoxymethyl)pyrimidine-2,4-dione
• NCI60_020026
• 2,4(1H,3H)-Pyrimidinedione, 1-((2-propenyloxy)methyl)-
• CHEMBL1972920
• NSC-657610
• 1-((2-Propenyloxy)methyl)-2,4(1H,3H)-pyrimidinedione
• NSC657610
• 1-(allyloxymethyl)pyrimidine-2,4-dione
• 1-(Allyloxymethyl)uracil
• DTXSID40159965
• 136819-96-0
• BRN 5334797

• Inchi： 1S/C8H10N2O3/c1-2-5-13-6-10-4-3-7(11)9-8(10)12/h2-4H,1,5-6H2,(H,9,11,12)
• InChI Key： QWZTZUYUCDFXJV-UHFFFAOYSA-N
• SMILES： O(CC=C)CN1C=CC(NC1=O)=O

Computed Properties

• Exact Mass: 182.0692
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.64